Cas no 2228037-37-2 ((2S)-2-amino-2-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-ol)

• Product Name: (2S)-2-amino-2-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-ol
• CAS No: 2228037-37-2
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6164616
• PubChem ID: 165711562
• Update Time: 2025-10-31

(2S)-2-amino-2-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-ol
• 2228037-37-2
• (2S)-2-amino-2-{bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-ol
• EN300-1820723

• Inchi： 1S/C9H15NO/c10-9(5-11)8-4-6-1-2-7(8)3-6/h1-2,6-9,11H,3-5,10H2/t6?,7?,8?,9-/m1/s1
• InChI Key： QWBPTQARYWTDKJ-RLKGBJSKSA-N
• SMILES： OC[C@H](C1CC2C=CC1C2)N

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-2-amino-2-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-{bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-ol (CAS No. 2228037-37-2)

The compound (2S)-2-amino-2-{bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-ol, identified by its CAS No. 2228037-37-2, is a chiral amino alcohol derivative with a unique bicyclic structure. This molecule has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and catalysis due to its stereochemical properties and potential applications in drug discovery. The bicyclo[2.2.1]heptene core provides rigidity and conformational constraints, making it an attractive scaffold for designing bioactive molecules.

In recent years, researchers have explored the utility of (2S)-2-amino-2-{bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-ol as a building block for asymmetric synthesis. Its chiral center at the 2-position and the hydroxyl group enable its use in the preparation of chiral ligands and catalysts, which are critical for enantioselective transformations. The compound's bicyclic framework also contributes to its stability and selectivity in complex reactions, addressing the growing demand for green chemistry and sustainable methodologies.

One of the trending topics in the scientific community is the search for novel bioactive scaffolds that can serve as precursors for therapeutic agents. The structural features of CAS No. 2228037-37-2 align with this trend, as its norbornene-derived skeleton is known to interact with biological targets. For instance, similar bicyclic compounds have shown promise in neurological and anti-inflammatory applications, sparking interest in further derivatization of this molecule.

From an industrial perspective, the synthesis and scalability of (2S)-2-amino-2-{bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-ol are subjects of ongoing optimization. Advances in flow chemistry and enzymatic resolution techniques have been applied to improve the efficiency of producing this compound in high enantiomeric purity. These developments cater to the increasing demand for cost-effective and environmentally friendly manufacturing processes.

Another area of interest is the computational modeling of CAS No. 2228037-37-2 to predict its physicochemical properties and reactivity. Tools like molecular docking and DFT calculations are being employed to explore its potential interactions with proteins and other biomolecules. Such studies are crucial for accelerating the discovery of new drug candidates and reducing the time-to-market for innovative therapies.

In summary, (2S)-2-amino-2-{bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-ol represents a versatile and valuable compound in modern chemistry. Its unique structure, combined with its applicability in asymmetric catalysis, medicinal chemistry, and material science, positions it as a focal point for future research. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.